Cas no 2639455-98-2 (tert-butyl 3-(2,2-dimethylcyclopropyl)aminopyridazine-4-carboxylate)

• Product Name: tert-butyl 3-(2,2-dimethylcyclopropyl)aminopyridazine-4-carboxylate
• CAS No: 2639455-98-2
• MF: C₁₄H₂₁N₃O₂
• MW: 263.335443258286
• CID: 5643922
• PubChem ID: 165900792
• Update Time: 2025-06-10

tert-butyl 3-(2,2-dimethylcyclopropyl)aminopyridazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[(2,2-dimethylcyclopropyl)amino]pyridazine-4-carboxylate
• EN300-27783346
• 2639455-98-2
• tert-butyl 3-(2,2-dimethylcyclopropyl)aminopyridazine-4-carboxylate

• Inchi： 1S/C14H21N3O2/c1-13(2,3)19-12(18)9-6-7-15-17-11(9)16-10-8-14(10,4)5/h6-7,10H,8H2,1-5H3,(H,16,17)
• InChI Key： BQXMMPOFIVIUMJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1C=CN=NC=1NC1CC1(C)C)=O

Computed Properties

• Exact Mass: 263.16337692g/mol
• Monoisotopic Mass: 263.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.1Ų

Additional information on tert-butyl 3-(2,2-dimethylcyclopropyl)aminopyridazine-4-carboxylate

Introduction to Tert-butyl 3-(2,2-dimethylcyclopropyl)aminopyridazine-4-carboxylate (CAS No. 2639455-98-2)

Tert-butyl 3-(2,2-dimethylcyclopropyl)aminopyridazine-4-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2639455-98-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridazine class, a heterocyclic aromatic structure known for its broad spectrum of biological activities. The unique structural features of this molecule, particularly the presence of a tert-butyl group and a 2,2-dimethylcyclopropyl moiety, contribute to its distinct chemical properties and potential applications in drug discovery.

The tert-butyl group is a branched alkyl group with three methyl substituents attached to a central carbon atom. This structural feature enhances the lipophilicity of the molecule, making it more soluble in organic solvents and potentially improving its membrane permeability. Such properties are often desirable in drug design, as they can influence pharmacokinetic behavior, including absorption, distribution, metabolism, and excretion (ADME). Additionally, the 2,2-dimethylcyclopropyl substituent adds rigidity to the molecular framework, which can affect binding interactions with biological targets. These structural elements make Tert-butyl 3-(2,2-dimethylcyclopropyl)aminopyridazine-4-carboxylate a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in pyridazine derivatives due to their diverse pharmacological effects. Pyridazines are known to exhibit activities ranging from antimicrobial and anti-inflammatory to anticancer and antiviral properties. The specific substitution pattern in Tert-butyl 3-(2,2-dimethylcyclopropyl)aminopyridazine-4-carboxylate may confer unique biological activities that differentiate it from other pyridazine compounds. Preliminary studies have suggested that this molecule may interact with various biological targets, including enzymes and receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential in the development of novel therapeutic agents. The combination of lipophilic and rigid structural features suggests that it could be a versatile scaffold for drug design. Researchers are particularly interested in exploring its interactions with enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases. Additionally, the compound’s ability to modulate protein-protein interactions makes it an attractive candidate for developing small-molecule inhibitors.

The synthesis of Tert-butyl 3-(2,2-dimethylcyclopropyl)aminopyridazine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl group and the 2,2-dimethylcyclopropyl moiety necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired framework.

In terms of applications, Tert-butyl 3-(2,2-dimethylcyclopropyl)aminopyridazine-4-carboxylate holds promise for both preclinical and clinical research. Preclinical studies are essential for evaluating its safety profile and pharmacological activity before moving into human trials. These studies often involve in vitro assays to assess interactions with biological targets and in vivo models to evaluate efficacy and toxicity. The compound’s unique structure suggests that it may have selectivity advantages over existing drugs, reducing off-target effects.

Recent advancements in computational chemistry have also played a crucial role in understanding the potential of Tert-butyl 3-(2,2-dimethylcyclopropyl)aminopyridazine-4-carboxylate. Molecular modeling techniques allow researchers to predict how this molecule might interact with biological targets at the atomic level. This information can guide experimental design and help optimize lead compounds for better efficacy and safety. Additionally, virtual screening methods enable high-throughput identification of potential drug candidates from large databases of compounds.

The pharmaceutical industry is increasingly focused on developing innovative therapies that address unmet medical needs. Compounds like Tert-butyl 3-(2,2-dimethylcyclopropyl)aminopyridazine-4-carboxylate represent an important part of this effort. By leveraging structural diversity and biological insights, researchers aim to discover new drugs that are more effective and have fewer side effects than existing treatments. The unique characteristics of this pyridazine derivative make it a valuable asset in the quest for novel therapeutic agents.

Future research directions for Tert-butyl 3-(2,2-dimethylcyclopropyl)aminopyridazine-4-carboxylate may include exploring its role in treating specific diseases or conditions. For instance, its potential as an inhibitor of aberrantly activated kinases could make it relevant for oncology research. Similarly, its interaction with inflammatory pathways might position it as a candidate for anti-inflammatory therapies. As more data becomes available on its biological activity and pharmacokinetic properties, its therapeutic potential will continue to be evaluated.

In conclusion, Tert-butyl 3-(2,2-dimethylcyclopropyl)aminopyridazine-4-carboxylate (CAS No. 2639455-98-2) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of lipophilic and rigid features makes it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutic agents. With ongoing advancements in synthetic chemistry and computational biology, Tert-butyl 3-(2,2-dimethylcyclopropyl)aminopyridazine-4-carboxylate is poised to play an important role in addressing various medical challenges.